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Compound of Interest

Compound Name: Grandlure

Cat. No.: B1241601 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive overview of the application of Grandlure, the synthetic

aggregation pheromone of the boll weevil (Anthonomus grandis), in cotton IPM programs. This

document includes detailed protocols for its use in monitoring and research, summaries of

quantitative data on its efficacy, and visual representations of key processes.

Introduction to Grandlure
Grandlure is a synthetic pheromone that mimics the natural aggregation pheromone produced

by male boll weevils.[1][2] It is a crucial component of IPM strategies for cotton, primarily used

for detecting, monitoring, and suppressing boll weevil populations.[3][4] The pheromone

attracts both male and female weevils, making it an effective lure for trapping.[1][5] Eradication

programs for the boll weevil rely heavily on pheromone traps to signal the need for insecticide

applications.[5]

Chemical Composition:

Grandlure is a blend of four primary components. The typical commercial formulation consists

of a specific ratio of these components, although research has explored alternative blends that

more closely mimic the natural pheromone release by boll weevils.[6]

Table 1: Chemical Components of Grandlure
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Component Chemical Name
Typical Percentage in
Standard Formulation

I
(+)-cis-2-isopropenyl-1-

methylcyclobutaneethanol
30-35%

II

(Z)-2-(3,3-

dimethylcyclohexylidene)-

ethanol

35-40%

III

(Z)-(3,3-

dimethylcyclohexylidene)-

acetaldehyde

13-15%

IV

(E)-(3,3-

dimethylcyclohexylidene)-

acetaldehyde

13-15%

Source:[6][7][8]

Mechanism of Action
Male boll weevils, upon finding a suitable host cotton plant, begin to feed and release an

aggregation pheromone. This chemical signal attracts other boll weevils of both sexes to the

location, leading to mass infestation.[7] Grandlure leverages this natural behavior by creating

a synthetic scent plume that lures weevils into traps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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